Maltotriose hydrate
Cat. No. B1591481
CAS RN:
207511-08-8
M. Wt: 522.5 g/mol
InChI Key: HNKASWRMLBJLKJ-HNNWOXMSSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Maltotriose hydrate is a type of sugar that is a product of the enzymatic hydrolysis of starch. It is composed of three glucose molecules linked together by a-1,4-glycosidic bonds. It has a wide range of applications in industries such as food, pharmaceuticals, and biotechnology. Maltotriose hydrate is a water-soluble sugar that can be used for sweetening, flavoring, and thickening purposes. It is also used in the production of maltose syrups and maltodextrins.
Scientific Research Applications
- Field : Biochemistry and Brewing Science
- Application : Maltotriose hydrate can be used as a biological material or organic compound for life science related research .
- Methods : It is often used in brewing applications, where it is studied during the fermentation process in wort samples using HPLC and spectrophotometry .
- Results : The results can help optimize the brewing process and improve the quality of the final product .
- Field : Microbiology and Bioengineering
- Application : Maltotriose hydrate is used in studies of fermentation and sugar transport.
- Methods : It is used as an internal standard in the analysis of sugar levels during fermentation .
- Results : The results can help optimize fermentation processes and improve the efficiency of sugar transport.
- Field : Biomedical Imaging
- Application : Maltotriose-based probes for fluorescence and photoacoustic imaging of bacterial infections .
- Methods : A fluorescent derivative of maltotriose (Cy7-1-maltotriose) is used in in vivo fluorescence and photoacoustic imaging studies .
- Results : The probe can detect infection, assess infection burden, and visualize the effectiveness of antibiotic treatment in E. coli-induced myositis and a clinically relevant S. aureus wound infection murine model .
Biological and Brewing Applications
Fermentation and Sugar Transport
Fluorescence and Photoacoustic Imaging
- Field : Biochemistry
- Application : Maltotriose hydrate is most commonly produced by the digestive enzyme alpha-amylase on amylose in starch .
- Methods : The creation of both maltotriose and maltose during this process is due to the random manner in which alpha-amylase hydrolyses α-1,4 glycosidic bonds .
- Results : These studies can provide insights into the enzymatic breakdown of complex carbohydrates in the digestive system .
- Field : Physical Chemistry
- Application : Maltotriose hydrate can be used in studies of gas hydrate formation .
- Methods : These studies often involve experiments under high pressure and low temperature conditions .
- Results : The results can provide insights into the thermodynamic properties of hydrates, which are important for many applications in the field .
Digestive Enzyme Studies
Gas Hydrate Formation
- Field : Biochemistry
- Application : Maltotriose hydrate can be used as a biochemical reagent in life science related research .
- Methods : The specific methods of application would depend on the particular experiment or study being conducted .
- Results : The results can provide insights into various biological processes and phenomena .
- Field : Physical Chemistry
- Application : Maltotriose hydrate can be used in studies of gas hydrate formation .
- Methods : These studies often involve experiments under high pressure and low temperature conditions .
- Results : The results can provide insights into the thermodynamic properties of hydrates, which are important for many applications in the field .
Maltotriose as a Biochemical Reagent
Gas Hydrate Formation
properties
IUPAC Name |
(2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32O16.H2O/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24;/h4-29H,1-3H2;1H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16?,17-,18-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNKASWRMLBJLKJ-HNNWOXMSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3C(OC(C(C3O)O)O)CO)CO)O)O)O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H](O[C@@H]([C@@H]([C@H]2O)O)O[C@@H]3[C@H](OC([C@@H]([C@H]3O)O)O)CO)CO)O)O)O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H34O17 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60584977 |
Source
|
| Record name | alpha-D-Glucopyranosyl-(1->4)-alpha-D-glucopyranosyl-(1->4)-D-glucopyranose--water (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60584977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
522.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Maltotriose hydrate | |
CAS RN |
312693-63-3, 207511-08-8 |
Source
|
| Record name | D-Glucopyranose, O-α-D-glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-, monohydrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=312693-63-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | alpha-D-Glucopyranosyl-(1->4)-alpha-D-glucopyranosyl-(1->4)-D-glucopyranose--water (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60584977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
For This Compound
58
Citations
… mol L −1 for simple sugars such as glucose, lactose and maltotriose hydrate. The current system also demonstrates a 515 times improvement in sensitivity when compared to using a …
Number of citations: 39
www.sciencedirect.com
The effects of acetate and nitrate as pushing agents on the high-performance anion-exchange chromatography with pulsed amperometric detector (HPAEC-PAD) for the separation and …
Number of citations: 86
www.tandfonline.com
… with LED detection enabled efficiencies of 150,000 plates and detection limits in the order of 8.5 × 10−8 mol L−1 for simple sugars such as glucose, lactose and maltotriose hydrate. The …
Number of citations: 0
figshare.utas.edu.au
… Maltotriose hydrate (2.0 g, 4.0 mmol) was repeatedly dissolved in D20 and lyophilized to dryness. The residue was dissolved in D20 (38 mL) and a 40% (w/v) solution of NaOD in D20 (…
Number of citations: 5
www.sciencedirect.com
The method of HPLC carbohydrate analysis allows a stepwise and controlled alteration of the mashing technology. Our aim was to find a method for altering a given mashing …
Number of citations: 2
onlinelibrary.wiley.com
Recently, attention has been given to characterizing the ingredients of fermentation broths because carbon sources and metabolic by-products have been found to impact the yield of …
Number of citations: 2
www.cromlab.es
… Maltotriose hydrate (purity ≥97%) was purchased from Dr. Ehrenstorfer GmbH (Augsburg, Germany). Stachyose hydrate (purity ≥98%) was purchased from Tokyo Chemical Co., Ltd. …
Number of citations: 16
analyticalsciencejournals.onlinelibrary.wiley.com
A fast, reliable and economical methodology has been developed to control the production process of sugar-based depilatories. The method is based on the use of attenuated total …
Number of citations: 10
www.sciencedirect.com
This paper reports the first example of electrospray ion mobility spectrometry as a detection method for HPLC separation, demonstrating its potential for the quantitative and selective …
Number of citations: 80
www.sciencedirect.com
We present a new thermodynamic model to investigate the relative effects of excluded volume and soft interaction contributions in determining whether a cosolute will either destabilize …
Number of citations: 2
pubs.acs.org
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